4-[[(3-Methyl-1,2-oxazole-5-carbonyl)amino]methyl]oxane-4-carboxylic acid

• IUPAC Name: 4-[[(3-methyl-1,2-oxazole-5-carbonyl)amino]methyl]oxane-4-carboxylic acid
• InChI: InChI=1S/C12H16N2O5/c1-8-6-9(19-14-8)10(15)13-7-12(11(16)17)2-4-18-5-3-12/h6H,2-5,7H2,1H3,(H,13,15)(H,16,17)
• InChI Key: JHLVLNBOABDTDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)C(=O)NCC2(CCOCC2)C(=O)O
• Molecular Formula: C12H16N2O5
• Molecular Weight: 268.27 g/mol

Description

4-[[(3-Methyl-1,2-oxazole-5-carbonyl)amino]methyl]oxane-4-carboxylic acid, also known as MOCA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. MOCA belongs to a class of compounds known as oxazoles, which are organic molecules containing a five-membered ring with oxygen and nitrogen atoms. MOCA has been shown to have a variety of biochemical and physiological effects, making it a promising tool for researchers in fields such as neuroscience, pharmacology, and biochemistry.

Mechanism of Action

4-[[(3-Methyl-1,2-oxazole-5-carbonyl)amino]methyl]oxane-4-carboxylic acid works by binding to the active site of enzymes and inhibiting their activity. This mechanism of action has been studied in detail using techniques such as X-ray crystallography and molecular dynamics simulations.
Biochemical and Physiological Effects:
4-[[(3-Methyl-1,2-oxazole-5-carbonyl)amino]methyl]oxane-4-carboxylic acid has been shown to have a variety of biochemical and physiological effects, including the inhibition of protease and kinase activity, the modulation of ion channels, and the regulation of gene expression. 4-[[(3-Methyl-1,2-oxazole-5-carbonyl)amino]methyl]oxane-4-carboxylic acid has also been shown to have anti-inflammatory and neuroprotective effects, making it a promising tool for researchers studying diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[[(3-Methyl-1,2-oxazole-5-carbonyl)amino]methyl]oxane-4-carboxylic acid in lab experiments is its high potency and specificity for certain enzymes. This allows researchers to study the activity of these enzymes in a more controlled and precise manner. However, one limitation of using 4-[[(3-Methyl-1,2-oxazole-5-carbonyl)amino]methyl]oxane-4-carboxylic acid is its potential toxicity, which must be carefully monitored in experimental systems.

Future Directions

There are many potential future directions for research involving 4-[[(3-Methyl-1,2-oxazole-5-carbonyl)amino]methyl]oxane-4-carboxylic acid. One area of interest is the development of 4-[[(3-Methyl-1,2-oxazole-5-carbonyl)amino]methyl]oxane-4-carboxylic acid-based drugs for the treatment of diseases such as cancer and neurodegenerative disorders. Another area of interest is the use of 4-[[(3-Methyl-1,2-oxazole-5-carbonyl)amino]methyl]oxane-4-carboxylic acid as a tool for studying the structure and function of proteins involved in various biological processes. Additionally, researchers may continue to explore the potential applications of 4-[[(3-Methyl-1,2-oxazole-5-carbonyl)amino]methyl]oxane-4-carboxylic acid in fields such as synthetic biology and drug discovery.

Synthesis Methods

4-[[(3-Methyl-1,2-oxazole-5-carbonyl)amino]methyl]oxane-4-carboxylic acid can be synthesized using a variety of methods, including the reaction of 3-methyl-5-aminomethyl-1,2-oxazole-4-carboxylic acid with a suitable reagent such as ethyl chloroformate. Other methods involve the use of protecting groups and various coupling reagents.

Scientific Research Applications

4-[[(3-Methyl-1,2-oxazole-5-carbonyl)amino]methyl]oxane-4-carboxylic acid has been used in a variety of scientific research applications, including studies of enzyme kinetics, protein structure, and drug discovery. 4-[[(3-Methyl-1,2-oxazole-5-carbonyl)amino]methyl]oxane-4-carboxylic acid has been shown to be a useful tool for studying the activity of enzymes such as proteases and kinases, as well as for identifying potential drug candidates that target these enzymes.